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Compound of Interest

Compound Name: Sebuthylazine

Cat. No.: B166565 Get Quote

A comprehensive overview of the field application techniques for triazine herbicides, with a

focus on terbuthylazine, for weed management in pea (Pisum sativum L.) cultivation. This

document provides detailed application notes and protocols for researchers, scientists, and

agricultural professionals.

Due to the limited specific data available for Sebuthylazine, this guide focuses on the closely

related and studied triazine herbicide, terbuthylazine, and other commonly used herbicides in

pea production. The principles and methodologies described herein provide a robust framework

for designing and implementing effective weed control strategies.

Application Notes
Effective weed management is critical in pea cultivation to prevent yield loss and ensure crop

quality.[1][2] Triazine herbicides, a class of chemicals that includes terbuthylazine, have been

utilized for broad-spectrum weed control. However, their application requires careful

consideration of rates, timing, and environmental conditions to maximize efficacy and minimize

crop injury.[3][4]

Pre-Emergence Application
Pre-emergence herbicides are applied to the soil after planting but before the crop or weeds

have emerged.[1] This method targets germinating weed seeds and is effective in providing

early-season weed control, which is crucial as peas are not very competitive with weeds in their

initial growth stages.[1][5]
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Key Considerations for Pre-Emergence Applications:

Soil Type and Moisture: The efficacy of soil-applied herbicides is highly dependent on soil

moisture.[1] Adequate moisture is necessary to activate the herbicide and ensure its

availability in the soil solution for uptake by germinating weeds. Soil organic matter and

texture can also influence herbicide persistence and availability.[6]

Seed Depth: Ensure peas are drilled to a uniform depth of at least 25 mm to avoid direct

contact with the herbicide, which could cause phytotoxicity.[1]

Herbicide Combinations: Tank-mixing herbicides with different modes of action can broaden

the spectrum of controlled weeds and help manage herbicide resistance.[5][7] For instance,

a mixture of terbuthylazine and pendimethalin has been evaluated for broad-leaved weed

control.[4]

Post-Emergence Application
Post-emergence herbicides are applied after the crop and weeds have emerged.[1][8] This

allows for targeted control of weeds that have escaped pre-emergence treatments or in

situations where a pre-emergence application was not feasible.

Key Considerations for Post-Emergence Applications:

Crop Stage: The growth stage of the pea crop is a critical factor. Applications should be

made when the peas have reached a tolerant stage, typically from the 3rd node stage until

just before the crop canopy prevents adequate spray penetration.[1] Herbicide application

during flowering can lead to flower abortion and significant yield loss.[9]

Weed Size: Weeds are most susceptible to post-emergence herbicides when they are small

and actively growing.[5]

Environmental Conditions: Avoid spraying during periods of crop stress, such as drought,

extreme heat, or frost, as this can increase the risk of crop injury.[5][8] Applications in the

early morning or evening are often recommended.[5]

Leaf Wax: The presence of a sufficient wax layer on pea leaves is crucial for tolerance to

certain post-emergence herbicides. A "leaf wax test" using crystal violet dye can be
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performed to assess this.[1]

Quantitative Data Summary
The following tables summarize quantitative data on the application of various herbicides in

peas, including terbuthylazine and common tank-mix partners or alternatives.

Table 1: Pre-Emergence Herbicide Application Rates and Efficacy

Herbicide/Acti
ve Ingredient

Application
Rate (kg
a.i./ha)

Weed Control
Efficacy

Crop
Phytotoxicity

Reference

Terbuthylazine/T

erbutryn
1.40

Effective against

various broadleaf

weeds.

Can cause

decreased root

and shoot

growth.[3]

[3]

Terbuthylazine +

Pendimethalin
Not specified

Good control of

cleavers and

other broad-

leaved weeds.

Low to medium,

transient

phytotoxicity (12-

13%).[4]

[4]

Pendimethalin 1.33 - 2.00

Controls

volunteer rape,

AMG,

speedwells,

knotgrass, and

chickweed.

Low, but should

not be used on

soils prone to

waterlogging.[1]

[1][2]

Pendimethalin +

Imazethapyr
1.0 - 1.25

Excellent control

of Coronopus

didymus,

Anagallis

arvensis, and

Chenopodium

album.[10]

Low. [7][10]

Table 2: Post-Emergence Herbicide Application Timings and Considerations
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Herbicide/Active
Ingredient

Application Timing
(Pea Growth Stage)

Key
Considerations

Reference

Bentazone

At least 3 pairs of

leaves (4 nodes) but

prior to flowering.

Temporary foliar injury

may occur at

temperatures >80°F.

Do not apply to peas

under stress.[8]

[8]

MCPB

3rd node stage until

flower buds are

visible.

Specifically for thistles

and docks; stunts

volunteer oilseed

rape.[1]

[1]

Imazamox 2-4 leaf stage.

Provides 86-94%

weed control at 60

days after sowing.[10]

[10]

Experimental Protocols
Protocol 1: Evaluation of Pre-Emergence Herbicide
Efficacy and Phytotoxicity
Objective: To assess the efficacy of pre-emergence herbicides on weed control and their

phytotoxic effects on peas.

Materials:

Pea seeds (specify variety, e.g., 'Arkel'[7])

Knapsack sprayer with a flat-fan nozzle[7]

Quadrant (1m x 1m) for weed density and biomass assessment[7]

Herbicides (e.g., Terbuthylazine, Pendimethalin)

Experimental plots with uniform soil type

Methodology:
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Plot Preparation: Prepare a well-tilled seedbed. Design the experiment in a randomized

complete block design with at least three replications.

Sowing: Sow pea seeds at a consistent depth and rate.

Herbicide Application: Within 48 hours of sowing, apply the pre-emergence herbicides using

a calibrated knapsack sprayer.[7] Ensure uniform coverage of the soil surface. Maintain a

control plot (weedy check) and a weed-free plot (manual weeding) for comparison.

Data Collection:

Phytotoxicity: Visually assess crop injury at 10 days after application using a 0-10 scale (0

= no injury, 10 = complete kill).[7]

Weed Density and Biomass: At 25 and 50 days after sowing (DAS), place the 1m x 1m

quadrant randomly in each plot and count the number of weeds (separated by species if

necessary).[7] Harvest all weeds within the quadrant, dry them in an oven at 70°C for 48

hours, and record the dry weight.

Crop Growth and Yield: At crop maturity, measure plant height, number of pods per plant,

and grain yield from a designated harvest area within each plot.

Protocol 2: Assessment of Post-Emergence Herbicide
Application Timing
Objective: To determine the optimal application timing of post-emergence herbicides for weed

control and crop safety in peas.

Materials:

Established pea crop

Knapsack sprayer

Post-emergence herbicides (e.g., Bentazone)

Crystal violet solution for leaf wax assessment
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Methodology:

Experimental Design: In a field with a uniform pea stand and weed population, establish

plots for different application timings (e.g., 2nd node stage, 4th node stage, 8th node stage).

[5] Include a weedy check and a weed-free control.

Leaf Wax Assessment (if applicable): Before spraying, test the pea leaf wax by applying a

drop of crystal violet solution to a leaf. If the solution beads up and rolls off, the wax layer is

sufficient.[1]

Herbicide Application: Apply the post-emergence herbicide at the designated crop growth

stages using a calibrated sprayer.

Data Collection:

Weed Control: Assess weed mortality and biomass reduction at 7, 14, and 28 days after

treatment (DAT).

Crop Injury: Visually score phytotoxicity symptoms (e.g., chlorosis, necrosis, stunting) at 7

and 14 DAT.

Yield: Harvest the plots at maturity and determine the grain yield.

Visualizations
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Caption: Workflow for evaluating pre-emergence herbicides in peas.
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Caption: Generalized pathway of triazine herbicide action in plants.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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